molecular formula C14H20BrNO B8653236 2-Bromo-N,3-dimethyl-N-neopentylbenzamide

2-Bromo-N,3-dimethyl-N-neopentylbenzamide

Cat. No. B8653236
M. Wt: 298.22 g/mol
InChI Key: IUOXZLWCTBXLES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-N,3-dimethyl-N-neopentylbenzamide is a useful research compound. Its molecular formula is C14H20BrNO and its molecular weight is 298.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-N,3-dimethyl-N-neopentylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-N,3-dimethyl-N-neopentylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Bromo-N,3-dimethyl-N-neopentylbenzamide

Molecular Formula

C14H20BrNO

Molecular Weight

298.22 g/mol

IUPAC Name

2-bromo-N-(2,2-dimethylpropyl)-N,3-dimethylbenzamide

InChI

InChI=1S/C14H20BrNO/c1-10-7-6-8-11(12(10)15)13(17)16(5)9-14(2,3)4/h6-8H,9H2,1-5H3

InChI Key

IUOXZLWCTBXLES-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C(=O)N(C)CC(C)(C)C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a slurry of NaH (60% in mineral oil) (0.122 mL, 2.81 mmol) in THF (5 ml) was added dropwise a solution of 2-bromo-3-methyl-N-neopentylbenzamide (400 mg, 1.407 mmol) in THF (1 ml) at RT. After 20 min, iodomethane (0.096 mL, 1.548 mmol) was added and the reaction was allowed to stir for 48 h. The reaction was quenched by the addition of water and EtOAc. The organic phase was separated and dried over MgSO4. The solvent was removed under reduced pressure and the residue was purified by flash chromatography (6-48% EtOAc/hexanes). 2-Bromo-N,3-dimethyl-N-neopentylbenzamide was isolated as a clear colorless viscous oil.
Name
Quantity
0.122 mL
Type
reactant
Reaction Step One
Quantity
400 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
0.096 mL
Type
reactant
Reaction Step Two

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